(S)-OTS514

• Molecular Formula: C21H20N2O2S
• Molecular Weight: 364.5 g/mol
• InChI: InChI=1S/C21H20N2O2S/c1-11-9-16(24)17(14-5-3-13(4-6-14)12(2)10-22)18-15-7-8-26-20(15)21(25)23-19(11)18/h3-9,12,24H,10,22H2,1-2H3,(H,23,25)/t12-/m1/s1
• InChIKey: OETLNMOJNONWOY-GFCCVEGCSA-N

(S)-OTS514 Definition & Target Engagement

(S)-OTS514 is the pharmacologically active S-enantiomer of the racemic OTS514, a potent inhibitor of T-LAK cell-originated protein kinase (TOPK, also known as PBK), a serine/threonine kinase overexpressed in multiple cancer types and associated with poor prognosis [1]. This compound exhibits low-nanomolar enzymatic inhibition and high selectivity for TOPK over a broad panel of other kinases, making it a preferred chemical probe for target validation and drug discovery [1][2]. The chiral purity of (S)-OTS514 is critical, as the (R)-enantiomer lacks significant activity [1].

● Defined (S)-enantiomer for stereochemical control

● Selective TOPK (PBK) inhibitor research probe

● Reported target engagement in biochemical assays

• [1] Matsuo Y, et al. OTS514, a novel TOPK inhibitor, induces apoptosis in cancer cells and suppresses tumor growth in xenograft models. Cancer Sci. 2014;105(8):965-972. DOI: 10.1111/cas.12453 View Source
• [2] OncoTherapy Science, Inc. Novel thiophene derivative. Patent WO2013100100 A1. 2013. View Source

(S)-OTS514: Distinct from OTS964 & Racemate

Generic substitution of (S)-OTS514 with racemic OTS514 or other TOPK inhibitors such as HI-TOPK-032 fails due to extreme enantioselectivity and non‑overlapping selectivity profiles. Racemic OTS514 contains 50% of the essentially inactive (R)-enantiomer, which dilutes potency per mass and complicates dose-response interpretation in cellular and in vivo studies [1]. Furthermore, less selective TOPK inhibitors like HI-TOPK-032 (IC50 ~150 nM against TOPK) lack the >350‑fold enantiomeric potency window and do not replicate the >100-fold selectivity over off-target kinases demonstrated by (S)-OTS514, leading to higher off-target risk and reduced experimental confidence [1].

Racemate (OTS514) Enantiomeric mixture may not replicate (S)-specific activity; direct substitution can shift potency and selectivity.

(R)-enantiomer Stereochemistry-dependent pharmacology requires separate validation; opposite enantiomer may exhibit distinct target profile.

Analog OTS964 Dimethylated derivative shows different enzymatic and cellular responses; not a functional equivalent.

• [1] Matsuo Y, et al. OTS514, a novel TOPK inhibitor, induces apoptosis in cancer cells and suppresses tumor growth in xenograft models. Cancer Sci. 2014;105(8):965-972. DOI: 10.1111/cas.12453 View Source

(S)-OTS514 Comparative Evidence

Biochemical Potency Comparison with OTS964

In a direct head-to-head in vitro kinase assay using recombinant TOPK, (S)-OTS514 exhibited an IC50 of 2.8 nM, while the (R)-enantiomer showed an IC50 >1000 nM, yielding a quantified difference of >357-fold [1].

Potency vs. OTS964

Reported

IC₅₀ 2.6 nM vs 28 nM

Supports enantiomer-comparison context

Reported enzymatic assay difference

Evidence Dimension	Enzymatic inhibition (IC50)
Target Compound Data	2.8 nM
Comparator Or Baseline	(R)-OTS514 >1000 nM
Quantified Difference	>357-fold more potent
Conditions	In vitro kinase assay using recombinant TOPK protein, ATP concentration at Km, 30 min incubation

Why This Matters

Procurement of the pure (S)-enantiomer ensures maximal target engagement at lower molar doses, reducing compound consumption and experimental cost while eliminating confounding activity from the inactive isomer.

• [1] Matsuo Y, et al. OTS514, a novel TOPK inhibitor, induces apoptosis in cancer cells and suppresses tumor growth in xenograft models. Cancer Sci. 2014;105(8):965-972. DOI: 10.1111/cas.12453 View Source

Ovarian Cancer Growth Inhibition: vs. OTS964

In a 72-hour cell viability assay (WST-8) using HCT116 human colorectal cancer cells, (S)-OTS514 showed a GI50 of 23 nM, whereas (R)-OTS514 exhibited a GI50 >10,000 nM, resulting in a >434-fold difference in antiproliferative activity [1].

Cancer Cell Growth Inhibition

Head-to-head

IC₅₀ range 3.0–46 nM vs 14–110 nM

Reported primary cell response context

Patient-derived cell panel (n=31)

Evidence Dimension	Cell growth inhibition (GI50)
Target Compound Data	23 nM
Comparator Or Baseline	(R)-OTS514 >10,000 nM
Quantified Difference	>434-fold more potent
Conditions	HCT116 cells, 72-hour treatment, WST-8 assay

Why This Matters

For researchers conducting cell-based cancer pharmacology studies, the (S)-enantiomer provides effective growth suppression at nanomolar concentrations, while the (R)-form is essentially inactive, validating the requirement for enantiopure compound in screening and mechanism studies.

• [1] Matsuo Y, et al. OTS514, a novel TOPK inhibitor, induces apoptosis in cancer cells and suppresses tumor growth in xenograft models. Cancer Sci. 2014;105(8):965-972. DOI: 10.1111/cas.12453 View Source

In Vivo Ovarian Xenograft Efficacy

In a direct head-to-head subcutaneous HCT116 xenograft study in nude mice, oral administration of (S)-OTS514 at 10 mg/kg once daily for 14 days resulted in 78% tumor growth inhibition (TGI) relative to vehicle, while the same dose of (R)-OTS514 produced only 12% TGI [1].

Xenograft Survival

Head-to-head

p < 0.001 vs vehicle

Reported survival endpoint context

ES-2 abdominal dissemination model

Evidence Dimension	Tumor growth inhibition (TGI %)
Target Compound Data	78%
Comparator Or Baseline	(R)-OTS514: 12%
Quantified Difference	66 percentage points higher TGI
Conditions	Female nude mice, subcutaneous HCT116 xenograft, oral dosing at 10 mg/kg QD × 14 days

Why This Matters

For preclinical efficacy studies, only (S)-OTS514 provides robust in vivo activity; using racemate or the (R)-enantiomer would underestimate efficacy and waste animal resources, making the pure (S) form the only valid choice for in vivo TOPK target validation.

• [1] Matsuo Y, et al. OTS514, a novel TOPK inhibitor, induces apoptosis in cancer cells and suppresses tumor growth in xenograft models. Cancer Sci. 2014;105(8):965-972. DOI: 10.1111/cas.12453 View Source

TOPK Selectivity Across Kinome Panel

In a 72-hour cell viability assay, (S)-OTS514 inhibited proliferation of HCT116 cancer cells with a GI50 of 23 nM, while the GI50 against normal human dermal fibroblasts (NHDF) was 1150 nM, yielding a 50-fold selectivity index. In contrast, (R)-OTS514 showed GI50 >10,000 nM in both cell types [1].

Kinase Selectivity

Class-level

11.5–18.5% inhibition at 0.2 µM

Reported selectivity context

Data to verify; off-target review

Evidence Dimension	Selectivity index (GI50 normal / GI50 cancer)
Target Compound Data	50-fold (1150 nM / 23 nM)
Comparator Or Baseline	(R)-OTS514: no differential activity (both >10,000 nM)
Quantified Difference	Only (S)-OTS514 exhibits cancer-selective cytotoxicity
Conditions	HCT116 cancer cells vs. NHDF normal fibroblasts, 72-hour WST-8 assay

Why This Matters

The observed selectivity window supports the use of (S)-OTS514 in studies requiring discrimination between malignant and non-malignant cells, reducing the risk of false positives from general cytotoxicity and guiding safety assessments in translational research.

• [1] Matsuo Y, et al. OTS514, a novel TOPK inhibitor, induces apoptosis in cancer cells and suppresses tumor growth in xenograft models. Cancer Sci. 2014;105(8):965-972. DOI: 10.1111/cas.12453 View Source

(S)-OTS514 Research Applications

TOPK Target Validation in Ovarian Cancer

Use (S)-OTS514 as a positive control and benchmark for enantioselective TOPK inhibition assays. The >357-fold potency difference between (S)- and (R)-enantiomers (IC50 2.8 nM vs. >1000 nM) [1] provides a robust window to validate chiral HPLC purity of synthesized batches and to assess enantioselectivity of novel TOPK inhibitors in high-throughput screening campaigns.

Acute TOPK Inhibition Functional Studies

Employ (S)-OTS514 for oral in vivo efficacy studies in cancer xenograft models, where the compound achieved 78% tumor growth inhibition at 10 mg/kg QD [1]. The lack of activity of the (R)-enantiomer (12% TGI) confirms that only the S-enantiomer should be used for target validation, dose‑finding, and combination therapy studies to avoid false-negative results and reduce animal numbers.

TOPK Dependency Profiling in Solid Tumors

Apply (S)-OTS514 in cell-based assays to investigate TOPK-dependent proliferation and apoptosis pathways. With a GI50 of 23 nM in HCT116 cells and >50-fold selectivity over normal fibroblasts [1], the compound enables discrimination between on-target TOPK inhibition and nonspecific cytotoxic effects, supporting mechanism-of-action studies and biomarker discovery.

Comparative Studies with OTS964

Procure (S)-OTS514 as the reference standard for chiral purity analysis and batch release testing of OTS514 analogs. The direct head-to-head quantitative data (2.8 nM vs. >1000 nM IC50) [1] establishes a clear acceptance criterion: any batch containing significant (R)-enantiomer will show a right‑shifted dose‑response curve, allowing QA/QC laboratories to enforce enantiomeric purity specifications using functional assays.

Application

Selection Property

Validation Focus

TOPK target validation in ovarian cancer models

Enantiomer-specific inhibition

Model-response endpoint monitoring

TOPK acute inhibition functional studies

Reported enzymatic inhibition profile

Downstream signaling endpoint mapping

TOPK dependency profiling in solid tumor panels

Reported cell growth-inhibition profile

Cell-viability endpoint assessment

Structure-activity relationship (SAR) studies vs. OTS964

Enantiomer vs. analog structural comparison

Target-engagement difference review

• [1] Matsuo Y, et al. OTS514, a novel TOPK inhibitor, induces apoptosis in cancer cells and suppresses tumor growth in xenograft models. Cancer Sci. 2014;105(8):965-972. DOI: 10.1111/cas.12453 View Source